Cas no 1203671-64-0 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole)

• Product Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole
• CAS No: 1203671-64-0
• MF: C₉H₁₅BN₂O₂
• MW: 194.038602113724
• MDL: MFCD17488798
• CID: 1091981
• PubChem ID: 66520904
• Update Time: 2025-10-31

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-imidazole
• IMIDAZOLE-4-BORONIC ACID PINACOL ESTER
• AKOS015946193
• SCHEMBL858173
• MB19165
• AC8711
• CS-0311416
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-IMIDAZOLE
• 1203671-64-0
• AKOS022185734
• DA-14476
• 1H-IMIDAZOLE-4-BORONIC ACID PINACOL ESTER
• SY251571
• MFCD17488798
• 1H-Imidazole-5-boronic Acid Pinacol Ester

• MDL： MFCD17488798
• Inchi： 1S/C9H15BN2O2/c1-8(2)9(3,4)14-10(13-8)7-5-11-6-12-7/h5-6H,1-4H3,(H,11,12)
• InChI Key： RPHOSVGTSZUHIK-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=CN2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 194.1226579g/mol
• Monoisotopic Mass: 194.1226579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Imidazole

5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-1H-Imidazole: A Comprehensive Overview

The compound with CAS No. 1203671-64-0, commonly referred to as 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole, is a fascinating molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structural features and its potential applications in advanced chemical technologies. In this article, we will delve into the properties, synthesis methods, and recent advancements associated with this compound.

Imidazole, a five-membered heterocyclic compound with two nitrogen atoms in the ring structure, has long been recognized for its versatility in organic chemistry. The presence of a dioxaborolane substituent at the 5-position of the imidazole ring introduces additional complexity and functionality to the molecule. The dioxaborolane group is a boron-containing moiety that is often utilized in cross-coupling reactions due to its ability to act as a boron-based leaving group. This makes 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole an attractive candidate for various catalytic processes and material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel materials for electronic applications. Researchers have explored its role in the synthesis of advanced polymers and hybrid materials. For instance, the incorporation of this imidazole derivative into polymer frameworks has been shown to enhance thermal stability and mechanical properties. These findings underscore the importance of understanding the molecular interactions and reactivity of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole in diverse chemical systems.

The synthesis of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of an imidazole derivative with a dioxaborolane precursor under specific catalytic conditions. This process often employs transition metal catalysts to facilitate bond formation and ensure high yields. The optimization of these reaction conditions has been a focal point for researchers aiming to scale up production for industrial applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for potential interactions with biological systems, making it a candidate for drug discovery efforts. Recent studies have explored its ability to modulate enzyme activity and its potential as a scaffold for designing bioactive molecules. These investigations highlight the need for further research into its pharmacological properties and toxicity profiles.

Moreover, 5-(4,4,5,5-tetramethyl-1,3,dioxaborolan--yl)-1H-imidazole has been utilized in catalytic processes that require precise control over reaction pathways. Its ability to act as both a ligand and a directing group makes it valuable in asymmetric catalysis and enantioselective reactions. Recent advancements in this area have demonstrated improved enantioselectivity when this compound is employed as part of a chiral catalyst system.

The structural versatility of 5-(4,tetramethyl-,dioxaborolan--yl)-imindazol also lends itself to applications in sensor technology and optoelectronics. Its ability to form stable complexes with metal ions has been leveraged in the development of novel sensing materials capable of detecting trace amounts of analytes with high sensitivity. Additionally